Cas no 578755-24-5 (1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 578755-24-5
• MF: C₂₇H₂₇N₃O₃
• MW: 441.52158665657
• CID: 5554757
• Update Time: 2025-07-16

1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C27H27N3O3/c1-19-8-7-9-21(16-19)33-15-14-29-23-11-4-3-10-22(23)28-27(29)20-17-26(31)30(18-20)24-12-5-6-13-25(24)32-2/h3-13,16,20H,14-15,17-18H2,1-2H3
• InChI Key： HFKQHNVHMSPXFX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)CC(C2N(CCOC3=CC=CC(C)=C3)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 578755-24-5)

The compound 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 578755-24-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential interactions with biological targets, which could pave the way for breakthroughs in treating chronic diseases.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Given the growing demand for high-purity compounds in drug discovery, optimizing the synthesis of 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a hot topic. Advanced techniques such as HPLC and NMR spectroscopy are often employed to ensure its structural integrity and purity, which are critical for preclinical studies.

Another area of interest is the compound's potential pharmacological properties. With the rise of personalized medicine, researchers are exploring how 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one interacts with specific enzymes or receptors. This aligns with the broader trend of targeting small-molecule modulators for diseases like cancer, neurodegenerative disorders, and metabolic syndromes. The compound's methoxyphenyl and methylphenoxy groups may contribute to its bioavailability and binding affinity, making it a subject of intense study.

In addition to its therapeutic potential, the compound's stability and storage conditions are frequently discussed in scientific forums. Proper handling and storage are essential to maintain its efficacy, especially in long-term research projects. Questions like "What are the optimal storage temperatures for CAS No. 578755-24-5?" or "How does light exposure affect its stability?" are common among laboratory professionals. These practical considerations are crucial for ensuring reproducible results in experiments.

The environmental impact of synthetic compounds is another trending topic, and 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is no exception. Researchers are investigating its biodegradability and ecotoxicity to align with green chemistry principles. This reflects the broader shift toward sustainable practices in chemical research, where minimizing waste and reducing hazardous byproducts are top priorities.

Finally, the compound's role in drug delivery systems is a cutting-edge area of exploration. With advancements in nanotechnology, scientists are examining how 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one can be incorporated into liposomal formulations or polymeric nanoparticles to enhance targeted delivery. This could revolutionize treatments for conditions requiring precise drug localization, such as tumors or inflamed tissues.

In summary, 1-(2-methoxyphenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 578755-24-5) represents a multifaceted compound with vast potential in modern science. Its applications span from drug development to environmental sustainability, making it a focal point for interdisciplinary research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing some of today's most pressing health and environmental challenges.